Cas no 86395-59-7 (3-(4-Chlorophenyl)-2-methylpropanal)

• Product Name: 3-(4-Chlorophenyl)-2-methylpropanal
• CAS No: 86395-59-7
• MF: C₁₀H₁₁ClO
• MW: 182.6467
• CID: 4671369
• PubChem ID: 13411070
• Update Time: 2025-07-21

3-(4-Chlorophenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-2-methylpropanal
• 3-(4-CHLORO-PHENYL)-2-METHYL-PROPIONALDEHYDE
• 3-(4-Chlorophenyl)-2-methylpropionaldehyde
• AK00739673
• alpha-Methyl-4-chlorobenzenepropionaldehyde
• AKOS013649764
• 86395-59-7
• SCHEMBL7621904
• C76805
• 3-(4-Chlorophenyl)-2-methylpropanal

• Inchi： 1S/C10H11ClO/c1-8(7-12)6-9-2-4-10(11)5-3-9/h2-5,7-8H,6H2,1H3
• InChI Key： CPFWPCFXLZUDJZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C=O)C

Computed Properties

• Exact Mass: 182.0498427g/mol
• Monoisotopic Mass: 182.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1

Additional information on 3-(4-Chlorophenyl)-2-methylpropanal

Introduction to 3-(4-Chlorophenyl)-2-methylpropanal (CAS No. 86395-59-7)

3-(4-Chlorophenyl)-2-methylpropanal, identified by the Chemical Abstracts Service Number (CAS No.) 86395-59-7, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This aldehyde derivative features a chlorinated aromatic ring connected to an isobutyl group, making it a versatile intermediate in the synthesis of various biologically active molecules.

The structural motif of 3-(4-Chlorophenyl)-2-methylpropanal consists of a benzene ring substituted with a chlorine atom at the para position, linked to an aldehyde group (-CHO) and an isobutyl side chain. This configuration imparts unique electronic and steric properties, enabling its utility in diverse chemical transformations. The presence of the aldehyde functionality makes it a valuable precursor for further derivatization, including condensation reactions, reduction to secondary alcohols, or oxidation to carboxylic acids.

In recent years, the pharmaceutical industry has shown increasing interest in compounds containing chlorinated aromatic rings due to their enhanced binding affinity and metabolic stability. 3-(4-Chlorophenyl)-2-methylpropanal serves as a key building block in the synthesis of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its role in developing kinase inhibitors, which are crucial in treating cancers and inflammatory disorders.

One of the most compelling applications of 3-(4-Chlorophenyl)-2-methylpropanal is in the synthesis of pharmacologically active heterocycles. Researchers have leveraged its reactive aldehyde group to construct complex cyclic structures, such as pyrroles and indoles, which are prevalent in many FDA-approved drugs. The chloro-substituted benzene ring enhances the electrophilicity of these heterocycles, facilitating nucleophilic aromatic substitution reactions that are pivotal in drug development.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry for constructing carbon-carbon bonds. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, have been employed to introduce aryl or vinyl groups onto the 4-chlorophenyl moiety. These transformations expand the molecular diversity of derivatives, enabling the exploration of novel pharmacophores.

Recent advances in green chemistry have prompted investigations into sustainable synthetic routes for 3-(4-Chlorophenyl)-2-methylpropanal. Catalytic methods that minimize waste and energy consumption are being optimized to produce this intermediate with higher yields and selectivity. For example, enzymatic oxidation processes have been explored as alternatives to traditional chemical oxidants, aligning with global efforts to reduce environmental impact.

The biological activity of derivatives derived from 3-(4-Chlorophenyl)-2-methylpropanal has been extensively studied. Preclinical trials have highlighted its potential in modulating enzyme activity and receptor binding. Notably, analogs of this compound have exhibited inhibitory effects on enzymes involved in pain signaling pathways, suggesting their utility in developing analgesic drugs with improved efficacy and reduced side effects.

In conclusion, 3-(4-Chlorophenyl)-2-methylpropanal (CAS No. 86395-59-7) represents a cornerstone in modern pharmaceutical research. Its unique structural features and reactivity profile make it indispensable for synthesizing complex molecules with therapeutic potential. As research continues to uncover new applications for this compound, its significance in drug discovery and synthetic chemistry is poised to grow further.